
Navigating the Maze of Strontium-90 Detection:
A Comparative Guide to Measurement

Techniques

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium-90

Cat. No.: B1230875 Get Quote

For researchers, scientists, and professionals in drug development, the accurate measurement

of the radionuclide Strontium-90 (Sr-90) is paramount for ensuring safety and efficacy in

various applications. This guide provides an objective comparison of prevalent Sr-90

measurement techniques, supported by experimental data and detailed protocols to aid in the

selection of the most appropriate method for specific analytical needs.

Strontium-90, a beta-emitting radionuclide with a half-life of 28.79 years, is a significant fission

product of uranium and plutonium.[1] Its chemical similarity to calcium allows for its ready

incorporation into biological systems, particularly bones, making its detection and quantification

critical in environmental monitoring, food safety, and nuclear waste management.[1] This guide

explores the principles, performance, and experimental workflows of key analytical methods

used in inter-laboratory settings for the determination of Sr-90.

Performance Comparison of Sr-90 Measurement
Techniques
The selection of an appropriate analytical technique for Sr-90 is often a trade-off between

sensitivity, speed, and cost. The following tables summarize the quantitative performance of

common methods based on data from various inter-laboratory studies and proficiency tests.
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Technique

Typical

Sample

Types

Principle of

Detection

Reported

Detection

Limit

Key

Advantages

Key

Disadvantag

es

Liquid

Scintillation

Counting

(LSC)

Water, Milk,

Soil,

Biological

tissues

Measures

beta particles

from Sr-90

and its

daughter,

Yttrium-90 (Y-

90), after

chemical

separation.

~0.1 pCi/mL

(for a 20-mL

water

sample)[2]

High counting

efficiency for

beta emitters,

well-

established

methodology.

[3]

Requires

complex and

time-

consuming

radiochemical

separation,

susceptible to

chemical and

color

quenching.[4]

[5]

Gas

Proportional

Counting

Air filters,

Environmenta

l samples

Measures

beta particles

emitted from

a solid source

prepared

after

chemical

separation.

Can

determine 0.5

pCi with an

error of less

than 10%[6]

High stability

and low

background.

[7]

Labor-

intensive

sample

preparation,

not

commercially

widespread

for new

systems.[6][7]

Cherenkov

Counting

Aqueous

samples

Detects

Cherenkov

radiation

produced by

high-energy

beta particles

from Y-90 in

water.

~0.2 dpm/mL

(for a 20-mL

sample)[2]

Rapid, does

not require

scintillation

cocktail,

simple

sample

preparation.

[4][8]

Only

sensitive to

high-energy

beta emitters,

potential

interference

from other

radionuclides

like K-40 and

Bi-210.[4]

Inductively

Coupled

Water, Soil,

Radioactive

Directly

measures the

0.6 Bq/kg in

1g

High

throughput,

Isobaric

interference
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Plasma -

Mass

Spectrometry

(ICP-MS)

waste mass of Sr-

90 atoms.

environmenta

l samples[9]

rapid

analysis,

avoids

waiting for Y-

90 in-growth.

[10]

from

Zirconium-90

(Zr-90),

requires

advanced

instrumentati

on (e.g., triple

quadrupole)

to mitigate

interference.

[10]

Accelerator

Mass

Spectrometry

(AMS)

Environmenta

l samples

Accelerates

ions to high

energies to

separate Sr-

90 from

isobars.

Detection

limit of <0.1

mBq[11]

Extremely

low detection

limits,

suitable for

ultra-trace

analysis.

High cost,

complex

instrumentati

on, requires

specialized

facilities.[12]

Experimental Protocols: A Closer Look
Accurate Sr-90 determination relies on robust experimental procedures. Below are detailed

methodologies for the key techniques.

Radiochemical Separation for LSC and Gas Proportional
Counting
A common and crucial step for traditional radiometric methods is the chemical separation of

strontium from the sample matrix and interfering radionuclides.

Objective: To isolate and purify Strontium-90 for accurate measurement.

Materials:

Nitric Acid (HNO₃)

Hydrochloric Acid (HCl)
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Strontium carrier solution (non-radioactive strontium)

Yttrium carrier solution (non-radioactive yttrium)

Extraction chromatographic resin (e.g., Sr-Spec resin)

Ammonium hydroxide (NH₄OH)

Oxalic acid

Procedure:

Sample Preparation: Samples are typically ashed or digested to remove organic matter and

concentrate the inorganic constituents.[13]

Dissolution: The residue is dissolved in nitric acid.

Strontium Carrier Addition: A known amount of stable strontium carrier is added to the

sample to determine the chemical yield of the separation process.

Co-precipitation: Strontium is often co-precipitated with calcium as an oxalate or carbonate

to separate it from the bulk matrix.

Purification using Extraction Chromatography: The dissolved precipitate is passed through a

column containing a strontium-specific extraction resin.[14] This resin selectively retains

strontium while allowing other elements to pass through.

Elution: The purified strontium is then eluted from the column using a suitable eluent,

typically dilute nitric acid.

Yttrium-90 In-growth: The purified strontium sample is set aside for a period (typically 2-3

weeks) to allow for the in-growth of its daughter nuclide, Yttrium-90, to reach secular

equilibrium.[6]

Yttrium-90 Separation (Optional but common): Y-90 can be separated from Sr-90 for

individual measurement, often by precipitation or extraction chromatography.
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Source Preparation: For LSC, the purified Sr-90 or separated Y-90 is mixed with a liquid

scintillation cocktail. For gas proportional counting, the sample is typically precipitated as

strontium carbonate, dried, and mounted on a planchet.[6]

Direct Measurement by Cherenkov Counting
This method is particularly useful for rapid screening of aqueous samples.

Objective: To quickly quantify high-energy beta emitters, primarily Y-90.

Materials:

Liquid scintillation counter

Plastic scintillation vials

Procedure:

Sample Collection: An aqueous sample is collected in a plastic scintillation vial.

Direct Counting: The vial is placed directly into a liquid scintillation counter without any

scintillation cocktail.[4]

Data Acquisition: The counter is set to measure the light pulses generated by Cherenkov

radiation from the high-energy beta particles of Y-90.[13]

Quantification: The activity of Y-90 is determined, and from this, the activity of Sr-90 is

calculated, assuming secular equilibrium.

Visualizing the Workflow
To better illustrate the experimental processes, the following diagrams outline the logical flow of

the analytical procedures.
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Caption: General experimental workflow for Strontium-90 analysis.
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Conclusion
The choice of a suitable method for Strontium-90 determination depends on a variety of

factors including the sample matrix, required detection limit, sample throughput, and available

resources. While traditional radiometric techniques like Liquid Scintillation Counting and Gas

Proportional Counting are well-established and offer good sensitivity, they involve time-

consuming chemical separations. Cherenkov counting provides a rapid screening alternative

for aqueous samples. Modern mass spectrometric methods, such as ICP-MS and AMS, offer

the advantages of speed and extremely low detection limits, respectively, but require significant

capital investment and expertise to overcome isobaric interferences. By understanding the

comparative performance and methodologies of these techniques, researchers can make

informed decisions to ensure the quality and reliability of their Strontium-90 measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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